Cas no 1361586-14-2 (6-(3,4,5-Trichlorophenyl)picolinonitrile)

• Product Name: 6-(3,4,5-Trichlorophenyl)picolinonitrile
• CAS No: 1361586-14-2
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4970260
• Update Time: 2025-06-08

6-(3,4,5-Trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3,4,5-Trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-9-4-7(5-10(14)12(9)15)11-3-1-2-8(6-16)17-11/h1-5H
• InChI Key： KHXAFBKEIZRQOM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(C#N)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 6-(3,4,5-Trichlorophenyl)picolinonitrile

Introduction to 6-(3,4,5-Trichlorophenyl)picolinonitrile (CAS No. 1361586-14-2)

6-(3,4,5-Trichlorophenyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361586-14-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic nitro compounds, characterized by its unique structural framework that integrates a trichlorophenyl group with a picolinonitrile moiety. The presence of multiple chlorine atoms in the aromatic ring and the electron-withdrawing nature of the nitrile group contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry and drug development.

The 3,4,5-Trichlorophenyl substituent in 6-(3,4,5-Trichlorophenyl)picolinonitrile imparts a high degree of lipophilicity and electronic tunability, which are critical factors in medicinal chemistry. This structural feature allows the compound to interact effectively with biological targets, such as enzymes and receptors, thereby modulating various biochemical pathways. The nitrile group, on the other hand, serves as a versatile handle for further functionalization, enabling chemists to design more complex derivatives with tailored pharmacological profiles.

In recent years, 6-(3,4,5-Trichlorophenyl)picolinonitrile has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its role as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory and immunomodulatory pathways. Studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central mediators of the inflammatory response and are implicated in various chronic diseases, including arthritis and cancer.

Furthermore, the CAS No. 1361586-14-2 compound has been explored in the context of antiviral research. Preliminary findings suggest that certain structural analogs of 6-(3,4,5-Trichlorophenyl)picolinonitrile can interfere with viral replication by inhibiting essential viral enzymes or disrupting viral protein-protein interactions. This mechanism of action is particularly relevant in the ongoing fight against emerging infectious diseases, where rapid development of antiviral agents is crucial.

The synthetic methodologies for preparing 6-(3,4,5-Trichlorophenyl)picolinonitrile have also seen significant advancements. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to achieve high yields and purity. These techniques not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity during synthesis. Such improvements are essential for producing enantiomerically pure compounds or specific isomers that exhibit optimal biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 6-(3,4,5-Trichlorophenyl)picolinonitrile derivatives and their biological targets. These studies utilize advanced algorithms to predict binding affinities and identify key interaction hotspots within the target proteins or enzymes. Such insights guide medicinal chemists in optimizing lead structures for improved pharmacokinetic properties and reduced side effects.

The pharmaceutical industry has also recognized the potential of CAS No. 1361586-14-2 as a building block for drug discovery programs. Several major pharmaceutical companies have incorporated this compound into their libraries for screening against various disease targets. The versatility of its structural framework allows for rapid diversification into thousands of potential drug candidates with distinct scaffolds but similar core functionalities.

In conclusion,6-(3,4,5-Trichlorophenyl)picolinonitrile represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of lipophilicity and electronic properties makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound,CAS No 1361586-14-2 will undoubtedly remain at the forefront of medicinal chemistry innovation.